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Compound of Interest

Compound Name: 5-Bromo-2,3'-bipyridine

Cat. No.: B1280967

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 5-Bromo-2,3'-bipyridine, a key building block in coordination chemistry and
materials science. The document is intended for researchers, scientists, and professionals in
drug development and related fields.

Physicochemical Data

The core molecular properties of 5-Bromo-2,3'-bipyridine are summarized in the table below.
This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value

Molecular Formula C1oH7BrN2[1][2][3][4]

Molecular Weight 235.08 g/mol [1][2][31[4]

IUPAC Name 3-bromo-5-pyridin-2-ylpyridine[1][2]
CAS Number 35989-02-7[1][2]

Structural and Chemical Identity

5-Bromo-2,3'-bipyridine is an organic compound featuring a bipyridine framework with a
bromine atom substituted at the 5' position.[1] This specific substitution pattern influences its
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electronic properties and steric profile, making it a versatile ligand for the synthesis of transition
metal complexes.[1] The non-symmetrical nature of the 2,3'-linkage creates unique
coordination geometries compared to its 2,2'-bipyridine isomer.[1]

The relationship between the compound's name, its elemental composition (formula), and its
molar mass (molecular weight) is a fundamental concept in chemistry, as illustrated in the
diagram below.
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Figure 1. Conceptual Relationship of 5-Bromo-2,3'-bipyridine Properties
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Figure 1. Conceptual Relationship of 5-Bromo-2,3'-bipyridine Properties

Experimental Considerations

Detailed experimental protocols for the use of 5-Bromo-2,3'-bipyridine are highly application-
specific. As a ligand, its use in forming metal complexes would typically involve the following
general steps:

o Solubilization: Dissolving the ligand and a suitable metal salt in an appropriate solvent. 5-
Bromo-2,3'-bipyridine is soluble in solvents like ethanol and dichloromethane.[1]

e Reaction: Mixing the solutions, often with heating and stirring, to facilitate the coordination
reaction.

« |solation and Purification: Isolating the resulting metal complex through methods such as
precipitation, crystallization, or chromatography.

o Characterization: Confirming the structure and purity of the new compound using analytical
techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Due to the nature of 5-Bromo-2,3'-bipyridine as a synthetic building block, it is not directly
associated with biological signaling pathways. Its utility in the life sciences is primarily as a
component in the synthesis of larger, more complex molecules, such as metal-based
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therapeutics or imaging agents, which may then be designed to interact with biological
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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